Cas no 1228117-53-0 ((1S,2S)-2-phenylcyclopropanamine;hydrochloride)

• Product Name: (1S,2S)-2-phenylcyclopropanamine;hydrochloride
• CAS No: 1228117-53-0
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 2619738
• PubChem ID: 12345945
• Update Time: 2025-05-26

(1S,2S)-2-phenylcyclopropanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-2-phenylcyclopropanamine;hydrochloride
• E88495
• starbld0037418
• (1S,2S)-2-phenylcyclopropanamine HCl
• AS-53195
• (1S,2S)-2-PHENYLCYCLOPROPAN-1-AMINE HYDROCHLORIDE
• (1S,2S)-2-phenylcyclopropan-1-amine;hydrochloride
• 54779-58-7
• 1228117-53-0
• AKOS037644396
• MFCD21364437
• MFCD28138714
• rac-cis-2-Phenylcyclopropanamine Hydrochloride (cis-Tranylcypromine Hydrochloride)
• cis-2-phenylcyclopropylamine hydrochloride
• P16183
• cis-2-Phenylcyclopropylamine HCl
• cis-Tranylcypromine Hydrochloride

• Inchi： 1S/C9H11N.ClH/c10-9-6-8(9)7-4-2-1-3-5-7;/h1-5,8-9H,6,10H2;1H/t8-,9-;/m0./s1
• InChI Key： ZPEFMSTTZXJOTM-OZZZDHQUSA-N
• SMILES： Cl.N[C@H]1C[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on (1S,2S)-2-phenylcyclopropanamine;hydrochloride

Introduction to (1S,2S)-2-phenylcyclopropanamine Hydrochloride (CAS No. 1228117-53-0)

(1S,2S)-2-phenylcyclopropanamine hydrochloride, identified by its CAS number 1228117-53-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of cyclopropanamine derivatives, which are known for their unique structural properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong> stereochemistry of (1S,2S)-2-phenylcyclopropanamine hydrochloride is crucial, as the specific arrangement of atoms in its cyclic structure can significantly influence its interactions with biological targets. The (1S,2S) configuration indicates a precise three-dimensional orientation that may contribute to its selectivity and efficacy in certain therapeutic applications. This stereochemical specificity is a key focus in modern drug design, where the relationship between molecular structure and biological activity is meticulously studied.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. These tools have been instrumental in understanding how the< strong> phenyl group and the< strong> cyclopropanamine core interact with enzymes and receptors. For instance, studies suggest that the phenyl ring can engage in π-stacking interactions, which may be critical for binding affinity and receptor recognition. Such insights are particularly valuable in the development of novel drugs targeting neurological disorders, where precise molecular interactions are essential.

In the realm of medicinal chemistry, derivatives of cyclopropanamines have shown promise due to their ability to mimic natural amino acid structures while introducing unique electronic properties. The< strong> hydrochloride form of (1S,2S)-2-phenylcyclopropanamine enhances its pharmacokinetic profile by improving water solubility, which is a common requirement for drug candidates. This property allows for more efficient formulation and administration, potentially leading to better patient outcomes.

The compound has been explored in various preclinical studies as a potential scaffold for drugs with therapeutic effects ranging from anti-inflammatory to neuroprotective properties. The cyclopropanamine moiety is particularly interesting because it can be modified in multiple ways to tailor biological activity. Researchers have investigated analogs with different substituents on the phenyl ring and the nitrogen atom, aiming to optimize potency and selectivity. These modifications often involve careful consideration of electronic and steric factors to ensure optimal binding to biological targets.

One area where (1S,2S)-2-phenylcyclopropanamine hydrochloride has shown particular promise is in the treatment of central nervous system disorders. The compound's ability to cross the blood-brain barrier and interact with neurotransmitter systems makes it a candidate for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have indicated that derivatives of this compound may modulate serotonin and dopamine pathways, which are implicated in these conditions. Further research is needed to fully elucidate its mechanisms of action and therapeutic potential.

The synthesis of< strong> (1S,2S)-2-phenylcyclopropanamine hydrochloride presents unique challenges due to its complex stereochemistry. Traditional synthetic routes often require careful control of reaction conditions to ensure high enantiomeric purity. Advances in asymmetric synthesis techniques have made it possible to produce this compound with high stereochemical fidelity, which is essential for its biological activity. Techniques such as chiral auxiliary-assisted synthesis and biocatalytic methods have been particularly effective in achieving this goal.

The pharmacological profile of this compound is still under investigation, but early findings suggest that it may possess properties similar to other cyclopropanamine derivatives that have shown efficacy in preclinical models. Its interaction with various biological targets suggests a broad range of potential applications. However, further studies are necessary to fully understand its safety profile and optimal dosing regimens before it can be considered for clinical use.

In conclusion, (1S,2S)-2-phenylcyclopropanamine hydrochloride (CAS No. 1228117-53-0) represents an exciting area of research with significant potential in pharmaceutical development. Its unique structural features and stereochemical configuration make it a promising candidate for drugs targeting various diseases. As research continues to uncover new insights into its biology and chemistry, this compound may play an important role in future therapeutic strategies.